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Compound of Interest

Compound Name: vU0463271

Cat. No.: B611754

For immediate reference, treat VU0463271 as a hazardous chemical waste. Segregate from
other waste streams and dispose of in a designated, properly labeled container for chemical
waste. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

This document provides essential guidance on the proper disposal procedures for VU0463271,
a potent and selective inhibitor of the neuronal K-CI cotransporter, KCC2. Adherence to these
protocols is critical to ensure personnel safety and compliance with environmental regulations.
This information is intended for researchers, scientists, and drug development professionals
who handle this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of VU0463271 is provided below. This
information is essential for understanding its potential hazards and for making informed
decisions regarding its handling and disposal.
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Property Value

N-Cyclopropyl-N-(4-methyl-2-thiazolyl)-2-[(6-
phenyl-3-pyridazinyl)thio]lacetamide

Chemical Name

Molecular Formula C19H18N4OS2

Molecular Weight 382.50 g/mol [1]

CAS Number 1391737-01-1[1]

Appearance Off-white to yellow solid[1]
Solubility Soluble in DMSO (up to 50 mM)[2]

Store at +4°C for short term or -20°C for long

Storage
term.

Disposal Procedures

The following step-by-step procedures outline the recommended method for the disposal of
VU0463271. These guidelines are based on standard laboratory safety practices for handling
chemical waste.

Experimental Protocol: Decontamination of Non-
Consumable Labware

« Initial Rinse: Immediately after use, rinse all non-disposable glassware and equipment that
has come into contact with VU0463271 with a suitable organic solvent in which the
compound is soluble, such as DMSO. This initial rinse should be performed in a chemical
fume hood.

o Solvent Collection: Collect the solvent rinseate in a designated hazardous waste container.
This container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "VU0463271" and the solvent used (e.g., "DMSQ").

o Secondary Wash: Wash the rinsed labware with an appropriate laboratory detergent and

water.
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¢ Final Rinse: Thoroughly rinse the labware with deionized water.

« Drying: Allow the labware to air dry completely in a well-ventilated area or use an oven, as
appropriate.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of VU0463271 and associated materials.

Waste Generation

VU0463271 Waste
(Solid, Solutions, Contaminated Materials)

Segregation & Collection

Segregate into designated
Hazardous Chemical Waste Container

Label container with:
- 'Hazardous Waste'
- 'VU0463271"

- Associated Solvents
- Date

Temporary Storage

Store in a designated, secure
and well-ventilated area

Final Disposal

Arrange for pickup by
Institution's EHS Department

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b611754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the proper disposal of VU0463271 waste.

Signaling Pathway Considerations

While not directly related to disposal, it is important for researchers to be aware of the
biological activity of VU0463271 as a potent and selective antagonist of the KCC2
cotransporter. Accidental exposure could have pharmacological effects. The diagram below
illustrates the simplified signaling pathway affected by VU0463271.
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VU0463271 inhibits the KCC2-mediated extrusion of chloride and potassium ions from neurons.

Click to download full resolution via product page
Caption: Simplified diagram of VU0463271's mechanism of action.

Disclaimer: The information provided here is for guidance only and should not supersede local,
state, or federal regulations, nor the specific protocols of your institution. Always consult your
institution's Environmental Health and Safety (EHS) department for definitive disposal
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procedures. The user is solely responsible for compliance with all applicable laws and
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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